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Compound of Interest

Compound Name: CLR1501

CAS No.: 1250963-36-0

Cat. No.: B606732 Get Quote

Abstract
CLR1501 is a fluorescent phospholipid ether (PLE) analog designed for cancer-selective

imaging, specifically targeting lipid rafts in malignant cells [1]. Due to its amphipathic nature and

specific molecular weight (~702 g/mol ), improper solubilization can lead to micro-precipitation,

inconsistent fluorescence quantification, and variability in cellular uptake assays. This guide

provides a scientifically rigorous protocol for dissolving CLR1501 in dimethyl sulfoxide (DMSO)

to create a stable stock solution, ensuring reproducibility in in vitro and in vivo applications.

Physicochemical Profile & Handling Constraints[1]
[2][3][4][5][6][7]
Before handling CLR1501, researchers must understand its physical properties to prevent

degradation and ensure accurate dosing.
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Property Specification Critical Handling Note

Compound Class
Alkylphosphocholine (APC)

Analog

Amphipathic; prone to micelle

formation in aqueous buffers.

Molecular Weight ~701.67 – 702.69 g/mol *
Check specific batch COA for

exact MW.

Appearance Brown to reddish-brown solid
Visually inspect for clumping

(sign of hydration).

Excitation / Emission ~500 nm / ~517 nm (Green)

Strict Light Sensitivity. Handle

under low light; wrap tubes in

foil.

Solubility Soluble in DMSO, Ethanol
Insoluble in water/PBS at high

concentrations (>50 µM).

Materials and Equipment
Reagents

CLR1501 (Lyophilized Powder): Store at -20°C until use.[1]

DMSO (Dimethyl Sulfoxide): Anhydrous, ≥99.9% purity, sterile-filtered (Sigma-Aldrich or

equivalent). Note: Hydrated DMSO decreases solubility and stability.

Inert Gas (Optional): Argon or Nitrogen for purging headspace.

Equipment
Analytical Balance: Precision to 0.01 mg.

Vortex Mixer: Variable speed.

Ultrasonic Water Bath: For breaking up lipid aggregates.

Centrifuge: Capable of 10,000 x g (for QC).

Glass Vials: Amber borosilicate glass (preferred over plastic to minimize lipid adsorption).
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Protocol: Preparation of Stock Solution
Phase A: Molarity Calculations
Do not rely on generic "1 mg/mL" concentrations. Prepare molar stocks (e.g., 10 mM) to

facilitate accurate stoichiometry in biological assays.

Table 1: Reconstitution Volumes for CLR1501 (Based on MW ~702 g/mol )

Target Stock Conc.[2][3][4] Mass of CLR1501 Volume of DMSO Required

10 mM 1.0 mg 142.4 µL

5 mM 1.0 mg 284.9 µL

1 mM 1.0 mg 1424.5 µL (1.42 mL)

Formula: Volume (µL) = [Mass (mg) / MW ( g/mol )] × 1,000,000 / Concentration (mM)

Phase B: Solubilization Workflow
Equilibration: Remove the CLR1501 vial from -20°C storage and allow it to equilibrate to

room temperature (RT) for 20 minutes before opening.

Reasoning: Opening a cold vial introduces condensation, which hydrates the lipid analog

and hampers dissolution in DMSO.

Weighing: Weigh the desired amount of CLR1501 into an amber glass vial. If using the

manufacturer's vial, centrifuge briefly to pellet all powder.

Solvent Addition: Add the calculated volume of Anhydrous DMSO to the vial.

Technique: Pipette directly onto the powder, washing down the sides of the vial.

Mechanical Dissolution:

Vortex: Vortex vigorously for 30–60 seconds.
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Sonication (Conditional): If visible particulates remain, sonicate in a water bath at RT for 5

minutes.

Caution: Do not allow the water bath temperature to exceed 37°C to prevent thermal

degradation.

Visual QC: Hold the vial up to a light source (briefly). The solution should be homogenous

and free of turbidity or floating crystals.

Phase C: Validation (The "Spin Test")
To ensure the compound is truly dissolved and not just in a fine suspension:

Transfer 20 µL of the stock to a microcentrifuge tube.

Spin at 10,000 x g for 5 minutes.

Inspect the bottom of the tube.

Pass: No pellet visible.

Fail: Visible pellet. Repeat sonication or add more DMSO to lower concentration.

Storage and Stability
Aliquoting: Divide the stock solution into single-use aliquots (e.g., 20–50 µL) in amber tubes.

Reasoning: Repeated freeze-thaw cycles introduce moisture and promote oxidation of the

phospholipid structure.

Temperature: Store at -20°C (stable for 1 month) or -80°C (stable for 6+ months).

Protection: Ensure vials are wrapped in aluminum foil or stored in a light-proof box.

Experimental Workflow Diagram
The following diagram illustrates the critical decision pathways for dissolving and validating

CLR1501 stocks.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b606732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: CLR1501 Powder
(-20°C)

Equilibrate to RT
(20 mins, Desiccated)

Add Anhydrous DMSO
(Target: 5-10 mM)

Vortex Vigorously
(30-60 sec)

Visual Inspection

Sonicate (Water Bath)
Max 37°C, 5 mins

Particulates
Validation: Spin Test

(10k x g, 5 min)

Clear

Pellet Found

Aliquot & Store
(-80°C, Dark)

No Pellet

Dilute for Assay
(Keep DMSO < 0.5%)

Click to download full resolution via product page

Figure 1: Decision tree for the solubilization and validation of CLR1501 stock solutions.
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Application Notes for Biological Assays
Dilution into Aqueous Media
Phospholipid ethers like CLR1501 are hydrophobic. When diluting the DMSO stock into culture

media (e.g., DMEM, RPMI):

Stepwise Dilution: Do not add 10 mM stock directly to cells. Prepare an intermediate dilution

(e.g., 100 µM) in media/buffer first.

Vortex Immediately: Vortex the media immediately upon addition of the stock to prevent local

precipitation at the injection site.

DMSO Limit: Ensure the final DMSO concentration on cells is < 0.5% (v/v) to avoid solvent

toxicity artifacts.

Fluorescence Microscopy
Filter Set: Use a standard FITC/GFP filter set (Excitation ~490-500 nm, Emission ~515-525

nm) [2].

Wash Steps: CLR1501 targets lipid rafts and is internalized. Thorough washing with PBS is

required to remove non-specific membrane-bound probe before imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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